Cas no 2171890-04-1 (5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride)

• Product Name: 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride
• CAS No: 2171890-04-1
• MF: C₆H₁₀ClNS₂
• MW: 195.73329782486
• CID: 5184131
• PubChem ID: 132372476
• Update Time: 2025-06-11

5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfanyl)thiophen-2-yl]methanamine hydrochloride
• 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride

• Inchi： 1S/C6H9NS2.ClH/c1-8-6-3-2-5(4-7)9-6;/h2-3H,4,7H2,1H3;1H
• InChI Key： UQCHCPJNYIMPFG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC)S1)N.Cl

Additional information on 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride

Introduction to 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride (CAS No. 2171890-04-1)

5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride (CAS No. 2171890-04-1) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its thiophene core and methylsulfanyl substituent, has garnered attention due to its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery pipelines.

The thiophene scaffold is a privileged structure in medicinal chemistry, known for its role in various biologically active molecules. Its aromaticity and ability to engage in multiple hydrogen bonding interactions make it an ideal platform for designing compounds with specific pharmacological properties. In particular, the presence of the methylsulfanyl group introduces a polar moiety that can modulate the compound's binding affinity and selectivity towards target enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride may interact with biological targets through both hydrophobic and polar interactions, positioning it as a versatile building block for drug design. The compound's ability to cross the blood-brain barrier has also been explored, indicating its potential utility in central nervous system (CNS) drug development.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate affinity for certain enzyme families, including those involved in inflammatory pathways. The methylsulfanyl group appears to play a crucial role in modulating these interactions, suggesting that structural modifications could fine-tune its activity. Additionally, the hydrochloride salt form has shown improved stability under various conditions, which is a critical factor for pharmaceutical formulations.

The synthesis of 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These advances not only enhance efficiency but also allow for greater scalability, which is essential for industrial production.

One of the most exciting aspects of this compound is its potential in combination therapy. The ability to design molecules that act synergistically with existing drugs could lead to more effective treatment strategies for complex diseases. For instance, 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride might be paired with anti-inflammatory agents or kinase inhibitors to achieve additive or even synergistic effects. Such combinations are particularly relevant in oncology and immunology, where multi-target inhibition is often required.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's properties. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize its molecular structure and purity. These tools provide critical data for regulatory submissions and ensure that the compound meets pharmaceutical standards before entering clinical trials.

As research progresses, the application of artificial intelligence (AI) and machine learning (ML) is becoming increasingly prevalent in drug discovery. AI-driven platforms can predict the biological activity of compounds like 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride with remarkable accuracy, reducing the time and cost associated with experimental screening. These technologies are particularly valuable for identifying lead compounds that require further optimization before moving into preclinical development.

The regulatory landscape for new pharmaceutical entities is stringent but well-established, ensuring that only safe and effective drugs reach the market. Companies developing compounds like 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride must navigate rigorous testing protocols to demonstrate their efficacy and safety profile. Engaging with regulatory agencies early in the development process can help streamline approvals and bring promising therapies to patients more quickly.

In conclusion, 5-(methylsulfanyl)thiophen-2-ylmethanamine hydrochloride represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, combined with recent technological innovations in drug discovery, position it as a compelling candidate for further research and development. As scientists continue to explore its potential applications, this compound may pave the way for novel treatments targeting a variety of diseases.